Lithium;(Z)-2-cyano-1-cyclobutylethenolate

• IUPAC Name: lithium;(Z)-2-cyano-1-cyclobutylethenolate
• InChI: InChI=1S/C7H9NO.Li/c8-5-4-7(9)6-2-1-3-6;/h4,6,9H,1-3H2;/q;+1/p-1/b7-4-
• InChI Key: GVIXALCNXCVANN-ZULQGGHCSA-M
• Canonical SMILES: [Li+].C1CC(C1)C(=CC#N)[O-]
• Isomeric SMILES: [Li+].C1CC(C1)/C(=C/C#N)/[O-]
• Molecular Formula: C7H8LiNO
• Molecular Weight: 129.1 g/mol

Description

Synthesis Analysis

The synthesis of lithium-based compounds often involves electrochemical processes. For instance, lithium-mediated electrochemical nitrogen reduction has shown promise in the synthesis of ammonia.

Molecular Structure Analysis

The molecular structure of lithium-based compounds can be complex and varies depending on the specific compound. For example, lithium-ion conductors often have intricate structures that facilitate ion transport.

Chemical Reactions Analysis

Lithium-based compounds participate in various chemical reactions. In lithium-ion batteries, an oxidation half-reaction at the anode produces positively charged lithium ions and negatively charged electrons.

Physical And Chemical Properties Analysis

Lithium-based compounds exhibit unique physical and chemical properties that make them suitable for various applications. For example, they have high energy density, stable performance, and long-life cycle, making them ideal for use in lithium-ion batteries.

Mechanism of Action

The mechanism of action of lithium-based compounds can be complex and is often related to their electrochemical properties. For instance, lithium’s mechanism of action in bipolar disorder treatment is believed to involve interactions with the transport of monovalent or divalent cations in neurons.

Safety and Hazards

Lithium-based compounds, especially those used in batteries, can pose safety hazards. These include the risk of fires and explosions, especially when the batteries are damaged or improperly handled.

Future Directions

The research and development of lithium-based compounds, particularly for energy storage applications, is a vibrant field with many future directions. Efforts are being made to improve the safety, energy density, and longevity of lithium-ion batteries.